4-(Hexyloxy)phenyl 4-(octyloxy)benzoate

• CAS No.: 54963-63-2
• Molecular Formula: C27H38O4
• Molecular Weight: 426.6 g/mol
• IUPAC Name: (4-hexoxyphenyl) 4-octoxybenzoate
• InChI: InChI=1S/C27H38O4/c1-3-5-7-9-10-12-22-29-24-15-13-23(14-16-24)27(28)31-26-19-17-25(18-20-26)30-21-11-8-6-4-2/h13-20H,3-12,21-22H2,1-2H3
• InChI Key: DJNRDDUZOGKMIC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCCCCCC

Description

4-(Hexyloxy)phenyl 4-(octyloxy)benzoate is a useful research compound. Its molecular formula is C27H38O4 and its molecular weight is 426.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In tetrahydrofuran were dissolved 1.0 g of p-octyloxybenzoic acid chloride and 800 mg of p-hexyloxyphenol, and 500 mg of triethylamine was added to the solution and reaction was carried out with stirring overnight. The precipitate was removed by filtration, and the filtrate was concentrated, purified by using a silica gel column and recrystallized from ethanol to obtain 800 mg of 4-hexyloxyphenyl 4-octyloxybenzoate. The phase transition temperatures of the so-obtained compounds are as follows. ##STR142##